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Compound Name: TAMRA azide, 5-isomer

Cat. No.: B7909776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-TAMRA (Tetramethylrhodamine) azide is a fluorescent probe widely used in biological

research for the detection and quantification of biomolecules. Its azide functional group allows

for its attachment to alkyne-modified molecules via copper(I)-catalyzed alkyne-azide

cycloaddition (CuAAC) or strain-promoted alkyne-azide cycloaddition (SPAAC), commonly

known as "click chemistry."[1] This bioorthogonal reaction is highly specific and efficient,

enabling the labeling of target molecules in complex biological samples with minimal

background.[1][2]

In the realms of quantitative proteomics and metabolic labeling, 5-TAMRA azide serves as a

powerful tool for visualizing and quantifying proteins and other biomolecules that have been

metabolically or enzymatically tagged with an alkyne group.[3][4] This approach allows for the

study of various cellular processes, including protein synthesis, post-translational modifications

(PTMs), and protein-protein interactions.[4][5][6] The bright fluorescence of the TAMRA

fluorophore facilitates sensitive detection through methods like in-gel fluorescence scanning

and fluorescence microscopy.[3][7]

Key Applications
Visualization and Quantification of Newly Synthesized Proteins: Metabolic labeling with

alkyne-containing amino acid analogs, followed by click chemistry with 5-TAMRA azide,
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enables the visualization and quantification of nascent proteins.[1]

Analysis of Post-Translational Modifications (PTMs): Alkyne-modified metabolic precursors

for PTMs like glycosylation or fatty acylation can be incorporated into proteins and

subsequently labeled with 5-TAMRA azide for detection and analysis.[4]

Activity-Based Protein Profiling (ABPP): ABPP probes containing an alkyne handle can be

used to covalently label active enzymes in a proteome. Subsequent reaction with 5-TAMRA

azide allows for the fluorescent detection and identification of these active enzymes.[8][9]

Protein-Protein Interaction Studies: Photoaffinity labeling probes with clickable alkyne groups

can be used to capture interacting proteins in living cells.[5][10] The captured proteins can

then be tagged with 5-TAMRA azide for visualization.[5]

Experimental Workflows and Protocols
General Workflow for Metabolic Labeling and Detection
A typical workflow involves the metabolic incorporation of an alkyne-tagged precursor into

biomolecules, followed by cell lysis, click chemistry with 5-TAMRA azide, and downstream

analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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